Cas no 1271810-13-9 (tert-butyl (3R,5S)-3-amino-5-fluoropiperidine-1-carboxylate)

• Product Name: tert-butyl (3R,5S)-3-amino-5-fluoropiperidine-1-carboxylate
• CAS No: 1271810-13-9
• MF: C₁₀H₁₉FN₂O₂
• MW: 218.268466234207
• MDL: MFCD19441085
• CID: 3171177
• PubChem ID: 67971869
• Update Time: 2025-11-01

tert-butyl (3R,5S)-3-amino-5-fluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3R,5S)-TERT-BUTYL 3-AMINO-5-FLUOROPIPERIDINE-1-CARBOXYLATE
• (3R,5S)-3-Amino-5-fluoro-piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl (3R,5S)-3-amino-5-fluoropiperidine-1-carboxylate
• 1955555-01-7
• P19334
• tert-Butyl cis-3-amino-5-fluoropiperidine-1-carboxylate
• EN300-7185201
• rel-tert-Butyl (3R,5S)-3-amino-5-fluoropiperidine-1-carboxylate
• AS-79460
• t-Butyl (3R,5S)-3-amino-5-fluoropiperidine-1-carboxylate
• 1271810-13-9
• WAC81013
• MFCD19441085
• P18941
• CS-0168719
• CS-0048113
• tert-Butylcis-3-amino-5-fluoropiperidine-1-carboxylate
• SCHEMBL9932998
• (3R,5S)-1-Boc-3-amino-5-fluoropiperidine

• MDL： MFCD19441085
• Inchi： 1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-5-7(11)4-8(12)6-13/h7-8H,4-6,12H2,1-3H3/t7-,8+/m0/s1
• InChI Key： QHVIBSNJHHGNCZ-JGVFFNPUSA-N
• SMILES： F[C@@H]1CN(C(=O)OC(C)(C)C)C[C@@H](C1)N

Computed Properties

• Exact Mass: 218.14305602g/mol
• Monoisotopic Mass: 218.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 285.6±40.0 ºC (760 Torr),
• Flash Point: 126.5±27.3 ºC,
• Solubility: Slightly soluble (11 g/l) (25 º C),

Additional information on tert-butyl (3R,5S)-3-amino-5-fluoropiperidine-1-carboxylate

tert-butyl (3R,5S)-3-amino-5-fluoropiperidine-1-carboxylate (CAS No. 1271810-13-9): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

tert-butyl (3R,5S)-3-amino-5-fluoropiperidine-1-carboxylate (CAS No. 1271810-13-9) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is a tert-butyl ester of a fluorinated piperidine derivative, which makes it particularly interesting for the development of novel pharmaceuticals.

The synthesis of tert-butyl (3R,5S)-3-amino-5-fluoropiperidine-1-carboxylate involves several intricate steps, each requiring precise control over reaction conditions to ensure the formation of the desired enantiomer. One common synthetic route begins with the preparation of a fluorinated piperidine intermediate, followed by selective functionalization and protection steps. The tert-butyl group serves as a protecting group for the carboxylic acid, allowing for further modifications without unwanted side reactions.

In recent years, the importance of fluorinated compounds in drug discovery has been increasingly recognized. Fluorine atoms can significantly alter the physicochemical properties of molecules, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. The presence of a fluorine atom in the piperidine ring of tert-butyl (3R,5S)-3-amino-5-fluoropiperidine-1-carboxylate enhances its potential as a lead compound for various therapeutic areas.

One of the key applications of tert-butyl (3R,5S)-3-amino-5-fluoropiperidine-1-carboxylate is in the development of central nervous system (CNS) drugs. The chiral nature and fluorine substitution provide this compound with unique pharmacological properties that can be leveraged to target specific receptors or enzymes involved in neurological disorders. For instance, recent studies have shown that derivatives of this compound exhibit potent activity against certain neurotransmitter receptors, making them promising candidates for the treatment of conditions such as anxiety, depression, and neurodegenerative diseases.

Beyond CNS applications, tert-butyl (3R,5S)-3-amino-5-fluoropiperidine-1-carboxylate has also shown promise in other therapeutic areas. For example, it has been investigated as a potential inhibitor of specific kinases involved in cancer signaling pathways. The ability to modulate these kinases can lead to reduced tumor growth and improved patient outcomes. Additionally, the compound's structural flexibility allows for the design of analogs with enhanced selectivity and reduced off-target effects.

The physicochemical properties of tert-butyl (3R,5S)-3-amino-5-fluoropiperidine-1-carboxylate are well-characterized and contribute to its suitability for drug development. It exhibits good solubility in organic solvents and can be easily purified using standard techniques such as column chromatography. The compound's stability under various conditions is another important factor that facilitates its use in both laboratory research and industrial-scale production.

In terms of safety and toxicity, preliminary studies suggest that tert-butyl (3R,5S)-3-amino-5-fluoropiperidine-1-carboxylate is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, comprehensive preclinical and clinical evaluations are necessary to fully assess its safety profile. These studies typically involve in vitro assays to evaluate cytotoxicity and genotoxicity, as well as in vivo animal models to assess pharmacokinetics and pharmacodynamics.

The future outlook for tert-butyl (3R,5S)-3-amino-5-fluoropiperidine-1-carboxylate is promising. Ongoing research continues to explore its potential applications in various therapeutic areas, driven by its unique structural features and favorable pharmacological properties. As more data becomes available from preclinical studies and early-stage clinical trials, it is likely that this compound will play an increasingly important role in the development of novel therapeutics.

In conclusion, tert-butyl (3R,5S)-3-amino-5-fluoropiperidine-1-carboxylate (CAS No. 1271810-13-9) represents a valuable tool in medicinal chemistry research. Its chiral structure and fluorine substitution offer unique opportunities for the design and optimization of new drugs with improved efficacy and safety profiles. As research in this area continues to advance, this compound is poised to make significant contributions to the field of pharmaceutical science.